Cas no 1822528-45-9 (2-Azabicyclo[2.2.1]heptane-5,6-diol)

• Product Name: 2-Azabicyclo[2.2.1]heptane-5,6-diol
• CAS No: 1822528-45-9
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 6034107
• PubChem ID: 76225191
• Update Time: 2025-06-13

2-Azabicyclo[2.2.1]heptane-5,6-diol Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.2.1]heptane-5,6-diol
• EN300-6744153
• 1822528-45-9

• Inchi： 1S/C6H11NO2/c8-5-3-1-4(6(5)9)7-2-3/h3-9H,1-2H2
• InChI Key： SXXKDKGXKJEHOM-UHFFFAOYSA-N
• SMILES： C12CC(C(O)C1O)CN2

Computed Properties

• Exact Mass: 129.078978594g/mol
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• Density: 1.356±0.06 g/cm3(Predicted)
• Boiling Point: 260.0±25.0 °C(Predicted)
• pka: 14.27±0.40(Predicted)

Additional information on 2-Azabicyclo[2.2.1]heptane-5,6-diol

Introduction to 2-Azabicyclo[2.2.1]heptane-5,6-diol (CAS No. 1822528-45-9)

2-Azabicyclo[2.2.1]heptane-5,6-diol, identified by the Chemical Abstracts Service Number (CAS No.) 1822528-45-9, is a structurally unique heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. Its distinct bicyclic framework, incorporating an azacycloalkane core, positions it as a promising scaffold for the development of novel therapeutic agents. This compound belongs to a class of molecules that exhibit potential biological activities, making it a subject of intense research interest.

The molecular structure of 2-Azabicyclo[2.2.1]heptane-5,6-diol consists of a seven-membered azabicycloalkane ring system, which is a critical feature influencing its chemical reactivity and biological interactions. The presence of two hydroxyl groups at the 5 and 6 positions further enhances its versatility, allowing for diverse functionalization strategies. Such structural characteristics make it an attractive candidate for drug discovery programs targeting various diseases.

In recent years, there has been a growing interest in heterocyclic compounds due to their prevalence in bioactive natural products and synthetic drugs. The azabicyclo[2.2.1]heptane scaffold, in particular, has been explored for its potential in modulating enzyme activity and receptor binding. Researchers have leveraged computational modeling and experimental synthesis to optimize the properties of this scaffold, leading to the discovery of several lead compounds with promising pharmacological profiles.

One of the most compelling aspects of 2-Azabicyclo[2.2.1]heptane-5,6-diol is its potential as a chiral building block. The stereochemistry of the azabicycloalkane ring can significantly influence the biological activity of derived compounds, making it essential to investigate both enantiomeric forms. Advances in asymmetric synthesis have enabled the preparation of enantiomerically pure samples, which are crucial for evaluating their individual pharmacological effects.

The hydroxyl groups in 2-Azabicyclo[2.2.1]heptane-5,6-diol provide multiple sites for chemical modification, allowing chemists to tailor the compound’s properties for specific applications. For instance, these hydroxyl groups can be protected or activated to facilitate further functionalization, such as introduction of amine or carboxylic acid functionalities. This flexibility has led to the synthesis of numerous derivatives that exhibit enhanced solubility, bioavailability, or target specificity.

Recent studies have highlighted the therapeutic potential of azabicyclo[2.2.1]heptane derivatives in addressing neurological disorders and inflammatory conditions. The unique three-dimensional structure of this scaffold can mimic natural substrates or bind to specific pockets on biological targets, thereby modulating disease-related pathways. For example, certain derivatives have shown inhibitory activity against enzymes involved in pain signaling or neuroinflammation, suggesting their utility in developing new treatments for chronic conditions.

The synthesis of 2-Azabicyclo[2.2.1]heptane-5,6-diol presents both challenges and opportunities for synthetic chemists. While the construction of the bicyclic framework requires precise control over reaction conditions and stereochemistry, modern methodologies such as transition-metal-catalyzed cycloadditions have streamlined these processes significantly. Additionally, computational approaches can aid in predicting optimal synthetic routes and evaluating potential side reactions.

From a pharmacological perspective, the biological activity of 2-Azabicyclo[2.2.1]heptane-5,6-diol and its derivatives is determined by factors such as lipophilicity, solubility, and metabolic stability. These properties are often optimized through structure-activity relationship (SAR) studies, where small modifications to the core scaffold are systematically tested to improve potency and selectivity. Such investigations have revealed that subtle changes in electronic distribution or steric hindrance can dramatically alter biological outcomes.

The development of novel drug candidates relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The case of 2-Azabicyclo[2.2.1]heptane-5,6-diol exemplifies this synergy; initial synthetic efforts were complemented by biological assays that guided further optimization efforts toward more active and selective molecules.

Looking ahead, future research on azabicyclo[2.2.l heptane derivatives may explore new synthetic strategies for constructing complex analogs with enhanced properties。 Additionally, advances in high-throughput screening technologies will enable faster identification of promising candidates from large libraries of compounds . These developments hold promise for accelerating the discovery process and bringing new therapeutic options to patients worldwide.